2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate

• IUPAC Name: [2-(2-methoxyphenyl)sulfonyl-1-phenylethyl] thiocyanate
• InChI: InChI=1S/C16H15NO3S2/c1-20-14-9-5-6-10-16(14)22(18,19)11-15(21-12-17)13-7-3-2-4-8-13/h2-10,15H,11H2,1H3
• InChI Key: XJHQLRXQLZDXKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)CC(C2=CC=CC=C2)SC#N
• Molecular Formula: C16H15NO3S2
• Molecular Weight: 333.4 g/mol

Description

2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate, also known as MPTPSC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonyl thiocyanates and has been studied for its biochemical and physiological effects on various biological systems.

Mechanism of Action

The exact mechanism of action of 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate is not fully understood. However, it has been proposed that 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and apoptosis.
Biochemical and Physiological Effects:
2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate has been shown to exhibit several biochemical and physiological effects in various biological systems. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. Additionally, 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate has been shown to modulate the activity of various enzymes involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it exhibits low toxicity and can be used at relatively low concentrations. However, the limitations of 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate include its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several potential future directions for research on 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases such as Parkinson's and Alzheimer's. Another direction is to study its effects on other signaling pathways involved in cellular metabolism. Additionally, further research is needed to explore the potential use of 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate in combination with other therapeutic agents.

Synthesis Methods

The synthesis of 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate involves the reaction of 2-methoxybenzenesulfonyl chloride with 1-phenylethyl isothiocyanate in the presence of a base. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate has been extensively studied for its potential therapeutic applications in various biological systems. It has been shown to exhibit anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, 2-[(2-methoxyphenyl)sulfonyl]-1-phenylethyl thiocyanate has been studied for its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.